Cas no 10410-21-6 (3-(furan-2-yl)oxolane-2,5-dione)

• Product Name: 3-(furan-2-yl)oxolane-2,5-dione
• CAS No: 10410-21-6
• MF: C₈H₆O₄
• MW: 166.130842685699
• CID: 6177857
• PubChem ID: 10908348
• Update Time: 2025-05-24

3-(furan-2-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)oxolane-2,5-dione
• 3',4'-Dihydro[2,3'-bifuran]-2',5'-dione
• 10410-21-6
• EN300-1825833
• DTXSID001279747

• Inchi： 1S/C8H6O4/c9-7-4-5(8(10)12-7)6-2-1-3-11-6/h1-3,5H,4H2
• InChI Key： NWFDURUFESYTEA-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1=CC=CO1)=O

Computed Properties

• Exact Mass: 166.02660867g/mol
• Monoisotopic Mass: 166.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 3-(furan-2-yl)oxolane-2,5-dione

Recent Advances in the Study of 3-(furan-2-yl)oxolane-2,5-dione (CAS: 10410-21-6) and Its Applications in Chemical Biology and Medicine

3-(furan-2-yl)oxolane-2,5-dione (CAS: 10410-21-6) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by a furan ring fused with a dioxolane moiety, exhibits unique chemical properties that make it a promising candidate for drug development and biochemical research. Recent studies have explored its synthesis, reactivity, and biological activities, shedding light on its potential as a versatile building block for pharmaceuticals and bioactive molecules.

One of the key areas of research involving 3-(furan-2-yl)oxolane-2,5-dione is its role as a precursor in the synthesis of biologically active compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of novel heterocyclic scaffolds with anti-inflammatory and antimicrobial properties. The researchers employed a multi-step synthetic route to derivatize the compound, resulting in a series of analogs that showed potent inhibitory effects against bacterial pathogens and inflammatory cytokines. These findings highlight the compound's potential as a lead structure for the development of new therapeutic agents.

In addition to its synthetic applications, 3-(furan-2-yl)oxolane-2,5-dione has been investigated for its direct biological activities. A recent preprint on bioRxiv reported that the compound exhibits moderate inhibitory activity against certain cancer cell lines, particularly those associated with solid tumors. The study utilized in vitro assays to evaluate the compound's cytotoxicity and mechanism of action, revealing that it induces apoptosis through the modulation of key signaling pathways. While further in vivo studies are needed to confirm these findings, the preliminary data suggest that 3-(furan-2-yl)oxolane-2,5-dione could serve as a starting point for anticancer drug discovery.

The chemical reactivity of 3-(furan-2-yl)oxolane-2,5-dione has also been a focus of recent research. A 2022 paper in Organic Letters detailed its participation in [4+2] cycloaddition reactions, which enable the efficient construction of complex polycyclic structures. This reactivity profile has been leveraged to synthesize natural product analogs and other bioactive molecules, underscoring the compound's versatility in organic synthesis. Computational studies have further elucidated the electronic and steric factors governing its reactivity, providing valuable insights for future synthetic applications.

Despite these promising developments, challenges remain in the practical utilization of 3-(furan-2-yl)oxolane-2,5-dione. Issues such as scalability of synthesis, stability under physiological conditions, and optimization of pharmacokinetic properties need to be addressed to fully realize its potential in drug development. Ongoing research efforts are focused on overcoming these hurdles, with several groups exploring novel synthetic methodologies and formulation strategies to enhance the compound's utility.

In conclusion, 3-(furan-2-yl)oxolane-2,5-dione (CAS: 10410-21-6) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with its diverse reactivity and biological activities, make it a valuable tool for drug discovery and biochemical studies. As research continues to uncover new applications and refine existing methodologies, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.